Cas no 1805080-72-1 (2,5-Bis(trifluoromethyl)-4-chlorobenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-chlorobenzyl bromide
• CAS No: 1805080-72-1
• MF: C₉H₄BrClF₆
• MW: 341.475481987
• CID: 4982199
• Update Time: 2023-08-24

2,5-Bis(trifluoromethyl)-4-chlorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-chlorobenzyl bromide

• Inchi： 1S/C9H4BrClF6/c10-3-4-1-6(9(15,16)17)7(11)2-5(4)8(12,13)14/h1-2H,3H2
• InChI Key： KJOXOBVBLZPCEG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.9
• Topological Polar Surface Area: 0